Cas no 1744-43-0 (2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride)

2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride structure
1744-43-0 structure
Product Name:2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride
CAS No:1744-43-0
MF:C7H3ClF4O2S
MW:262.609133958817
MDL:MFCD01090999
CID:83932
PubChem ID:2737547
Update Time:2025-04-18

2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride
    • 2-FLUORO-5-(TRIFLUOROMETHYL)BENZENESULFONYL CHLORIDE
    • 2-Fluoro-5-(trifluoromethyl)-benzenesulfonyl chloride
    • 2-FLUORO-5-(TRIFLUOROMETHYL)BENZENESULPHONYL CHLORIDE
    • JRD-1841
    • 3-(Chlorosulphonyl)-4-fluorobenzotrifluoride
    • 2-Fluroro-5-(trifluoromethyl)benzenesulfonyl chloride
    • SCHEMBL3877555
    • 2-fluoro-5-(trifluoromethyl)benzene-1-sulfonylchloride
    • E77055
    • 2-fluoro-5-trifluoromethylphenylsulfonyl chloride
    • 2-Fluoro-5-(trifluoromethyl)benzenesulfonyl chloride, AldrichCPR
    • CS-0187857
    • 2-FLUORO-5-(TRIFLUOROMETHYL)BENZENESULPHONYLCHLORIDE
    • PS-10856
    • DTXSID80372131
    • EN300-69090
    • AKOS009158790
    • 2-Fluoro-5-trifluoromethylbenzenesulfonyl chloride
    • A811640
    • MFCD01090999
    • 1744-43-0
    • DB-089934
    • MDL： MFCD01090999
    • Inchi： 1S/C7H3ClF4O2S/c8-15(13,14)6-3-4(7(10,11)12)1-2-5(6)9/h1-3H
    • InChI Key： XTHDSFNKYHMRFZ-UHFFFAOYSA-N
    • SMILES： ClS(C1C(=CC=C(C(F)(F)F)C=1)F)(=O)=O

Computed Properties

  • Exact Mass: 261.94800
  • Monoisotopic Mass: 261.948
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5A^2
  • XLogP3: 2.9

Experimental Properties

  • Refractive Index: 1.4780
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 42.52000
  • LogP: 3.85280
  • Sensitiveness: Moisture Sensitive

2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Security Information

  • Hazard Statement： Corrosive
  • Hazardous Material transportation number：UN 3261
  • Hazard Category Code： 34
  • Safety Instruction： S26
  • Hazardous Material Identification： C
  • Safety Term：S26-36/37/39
  • Packing Group：II
  • Packing Group：II
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：II

2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F599255-10mg
2-Fluoro-5-(trifluoromethyl)benzenesulfonyl Dhloride
 1744-43-0
10mg
 $ 50.00 2022-06-02
TRC
F599255-50mg
2-Fluoro-5-(trifluoromethyl)benzenesulfonyl Dhloride
 1744-43-0
50mg
 $ 65.00 2022-06-02
TRC
F599255-100mg
2-Fluoro-5-(trifluoromethyl)benzenesulfonyl Dhloride
 1744-43-0
100mg
 $ 80.00 2022-06-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-XE355-50mg
2-Fluoro-5-(trifluoromethyl)benzenesulfonyl chloride
 1744-43-0 97%
50mg
 ￥270.0 2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-XE355-100mg
2-Fluoro-5-(trifluoromethyl)benzenesulfonyl chloride
 1744-43-0 97%
100mg
 ￥934.0 2022-02-28
Apollo Scientific
PC2759-250mg
2-Fluoro-5-(trifluoromethyl)benzenesulphonyl chloride
 1744-43-0 98%
250mg
 £21.00 2025-02-21
Apollo Scientific
PC2759-1g
2-Fluoro-5-(trifluoromethyl)benzenesulphonyl chloride
 1744-43-0 98%
1g
 £80.00 2025-02-21
Apollo Scientific
PC2759-5g
2-Fluoro-5-(trifluoromethyl)benzenesulphonyl chloride
 1744-43-0 98%
5g
 £265.00 2025-02-21
Ambeed
A289440-250mg
2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride
 1744-43-0 98%
250mg
 $36.0 2025-02-21
Ambeed
A289440-1g
2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride
 1744-43-0 98%
1g
 $55.0 2025-02-21

2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride Related Literature

Related Categories

1744-43-0 (2-Fluoro-5-(trifluoromethyl)benzene-1-sulfonyl chloride) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.